Cas no 2306272-69-3 (benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate)

• Product Name: benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate
• CAS No: 2306272-69-3
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 5107655
• Update Time: 2025-11-01

benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 2-cyclopropyltetrahydro-5-oxo-, phenylmethyl ester
• benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate

• Inchi： 1S/C16H18O4/c17-14-8-9-16(20-11-14,13-6-7-13)15(18)19-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2
• InChI Key： BUMDONFHXJZHLJ-UHFFFAOYSA-N
• SMILES： C1(C2CC2)(C(OCC2=CC=CC=C2)=O)OCC(=O)CC1

Additional information on benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate

Benzyl 2-Cyclopropyl-5-oxooxane-2-carboxylate (CAS No. 2306272-69-3): An Overview

Benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate (CAS No. 2306272-69-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its benzyl ester functionality, a cyclopropyl group, and a 5-oxooxane ring, which collectively contribute to its chemical stability and reactivity.

The benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate molecule is of particular interest due to its potential as a building block in the synthesis of more complex organic molecules. The cyclopropyl group, known for its strain energy and reactivity, can participate in various chemical transformations, making it a valuable intermediate in the development of new pharmaceuticals and materials. Additionally, the presence of the 5-oxooxane ring introduces additional functional groups that can be further modified or derivatized.

Recent studies have explored the synthetic routes to benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate. One notable method involves the reaction of cyclopropyl carboxylic acid with benzyl alcohol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). This approach has been shown to yield high purity products with good yields, making it a preferred method for large-scale synthesis. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to produce benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate with high efficiency and selectivity.

In terms of its applications, benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate has shown promise in the development of new drugs and therapeutic agents. The cyclopropyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the oxo functionality can be involved in bioactive interactions with target proteins. For instance, recent research has demonstrated that derivatives of benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate exhibit potent inhibitory activity against specific enzymes involved in cancer progression, making them potential candidates for anticancer therapy.

The physical and chemical properties of benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate have also been extensively studied. It is a white crystalline solid with a melting point of approximately 110°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

From a safety perspective, benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, standard precautions should be taken to avoid inhalation or skin contact, as with any chemical compound. It is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate (CAS No. 2306272-69-3) represents an important compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, benzyl 2-cyclopropyl-5-oxooxane-2-carboxylate is poised to play a significant role in advancing the fields of chemistry and pharmaceutical science.